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Compound of Interest

Compound Name: Benzylethanolamine

Cat. No.: B042907 Get Quote

Essential Safety and Handling Guide for
Benzylethanolamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Benzylethanolamine, ensuring the well-being of laboratory personnel and adherence to safety

protocols.

Immediate Safety and Personal Protective Equipment
(PPE)
Benzylethanolamine is a colorless to light yellow viscous liquid that can cause skin and

serious eye irritation.[1][2][3] Proper use of Personal Protective Equipment (PPE) is mandatory

to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category Item Specification

Eye Protection
Chemical safety goggles or

glasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[4]

Hand Protection Protective gloves

The specific material and

thickness should be selected

based on the task and

potential for exposure. It is

crucial to consult the glove

manufacturer's chemical

resistance data.[1][2]

Body Protection Suitable protective clothing

Long-sleeved lab coats are

recommended to prevent skin

contact.[1][2]

Respiratory Protection Wear respiratory protection

Necessary when ventilation is

inadequate or when dealing

with aerosols or mists.[1][2]

Use a NIOSH or European

Standard EN 149 approved

respirator.[2]

Procedural Guidance for Handling and Storage
Safe handling and storage practices are crucial to prevent accidents and exposure.

Handling Protocol:

Ventilation: Always handle Benzylethanolamine in a well-ventilated area, preferably in a

chemical fume hood.[2][5]

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

[1][2]
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Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2]

Storage Protocol:

Container: Store in the original, tightly closed container.[1][2]

Location: Keep in a cool, dry, and well-ventilated place away from incompatible substances

such as acids, strong oxidizing agents, and acid chlorides.[2][4]

Fire Safety: Store in a fireproof place.[1]

Emergency and Disposal Plans
Immediate and appropriate action during an emergency is critical. Proper disposal of

Benzylethanolamine is essential to protect the environment.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.[1][2]

Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[2]

Spill and Disposal Plan:

Spill Containment: For spills, soak up the material with an inert absorbent material such as

sand, silica gel, or sawdust.[4][5]
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Collection: Place the absorbed material into suitable, closed containers for disposal.[4][5]

Cleaning: Clean the contaminated surface with an excess of water.[1]

Waste Disposal: Dispose of the waste in accordance with local, state, and federal

regulations. Do not let the product enter drains.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of

Benzylethanolamine from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC105941000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16866&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-nbenzylethanolamine-CASNO-104-63-0048P-EN.aspx
https://www.benchchem.com/product/b042907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Emergency Response

Assess Hazards

Select PPE

Prepare Work Area

Transfer Chemical

Perform Experiment

Temporary Storage Decontaminate Work Area

Segregate Waste

Dispose of Waste

Spill Response First Aid

Handling

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b042907?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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